Cas no 1874623-79-6 (5-bromo-3-methyl-2-(p-tolyloxy)pyridine)

• Product Name: 5-bromo-3-methyl-2-(p-tolyloxy)pyridine
• CAS No: 1874623-79-6
• MF: C₁₃H₁₂BrNO
• MW: 278.14
• CID: 5076373
• Update Time: 2025-08-05

5-bromo-3-methyl-2-(p-tolyloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methyl-2-(p-tolyloxy)pyridine

• Inchi： 1S/C13H12BrNO/c1-9-3-5-12(6-4-9)16-13-10(2)7-11(14)8-15-13/h3-8H,1-2H3
• InChI Key： QJWJDFWULZCGNI-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(C)C=C2)=NC=C(Br)C=C1C

Additional information on 5-bromo-3-methyl-2-(p-tolyloxy)pyridine

5-Bromo-3-Methyl-2-(p-Tolyloxy)Pyridine: A Comprehensive Overview

The compound with CAS No. 1874623-79-6, known as 5-bromo-3-methyl-2-(p-tolyloxy)pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom, and it incorporates substituents that confer unique electronic and structural properties.

5-Bromo-3-methyl-2-(p-tolyloxy)pyridine is synthesized through a series of well-established organic reactions, including nucleophilic substitution and oxidation processes. The bromine substituent at the 5-position of the pyridine ring introduces electron-withdrawing effects, which can significantly influence the reactivity and stability of the molecule. Meanwhile, the methyl group at the 3-position contributes to steric effects and modulates the electronic environment of the ring.

The p-tolyloxy group attached at the 2-position of the pyridine ring is particularly noteworthy. This substituent not only enhances the solubility of the compound in organic solvents but also introduces additional electronic effects that can be exploited in various chemical reactions. Recent studies have shown that 5-bromo-3-methyl-2-(p-tolyloxy)pyridine exhibits promising properties in applications such as fluorescence sensing and catalysis.

In terms of fluorescence sensing, researchers have demonstrated that 5-bromo-3-methyl-2-(p-tolyloxy)pyridine can serve as a sensitive probe for detecting metal ions in aqueous solutions. The bromine substituent plays a critical role in this application by facilitating energy transfer processes that lead to changes in fluorescence intensity upon binding with metal ions.

Moreover, 5-bromo-3-methyl-2-(p-tolyloxy)pyridine has been investigated as a potential catalyst in organic synthesis reactions. Its ability to act as a Lewis acid has been leveraged in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity.

The synthesis of 5-bromo-3-methyl-2-(p-tolyloxy)pyridine involves multiple steps, each requiring precise control over reaction conditions to ensure high yields and purity. The starting material is typically pyridine, which undergoes bromination at the 5-position using a brominating agent such as bromine in acetic acid. Subsequent methylation at the 3-position is achieved through alkylation using methyl iodide or similar reagents.

The introduction of the p-tolyloxy group at the 2-position involves a nucleophilic substitution reaction with p-tolyl alcohol or its derivatives. This step is often carried out under basic conditions to deprotonate the hydroxyl group and facilitate nucleophilic attack on an appropriately substituted pyridinium intermediate.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of 5-bromo-3-methyl-2-(p-tolyloxy)pyridine. Density functional theory (DFT) calculations have revealed that the molecule exhibits distinct frontier molecular orbitals that are responsible for its unique electronic properties.

In conclusion, 5-bromo-3-methyl-2-(p-tolyloxy)pyridine (CAS No. 1874623-79-6) is a versatile compound with diverse applications in organic chemistry and materials science. Its unique combination of substituents makes it an attractive candidate for further research and development in areas such as fluorescence sensing, catalysis, and drug discovery.